p-Menthane
Cat. No.:
B155814
CAS No.:
1678-82-6
M. Wt:
140.27 g/mol
InChI Key:
CFJYNSNXFXLKNS-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
p-Menthane, also known as 1-isopropyl-4-methylcyclohexane, is a hydrocarbon with the chemical formula C10H20. It is a colorless liquid with a fragrant fennel-like odor and is naturally found in the exudates of Eucalyptus fruits. This compound is primarily encountered as a mixture of its cis and trans isomers, which possess very similar properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: p-Menthane can be synthesized through the hydrogenation or hydrogenolysis of various terpenoids, including p-cymene, terpinolenes, phellandrene, and limonene . The catalytic hydrogenation of limonene under high pressure is a common method, yielding this compound as the end product .
Industrial Production Methods: Industrial production of this compound involves the hydrogenation of d-limonene, which is derived from citrus by-products. This process is carried out using catalysts such as palladium or platinum under controlled temperature and pressure conditions to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions: p-Menthane undergoes various chemical reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The major products formed from these reactions include this compound hydroperoxide, halogenated this compound derivatives, and various oxidized forms of this compound .
Scientific Research Applications
p-Menthane has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of p-Menthane and its derivatives involves interactions with specific molecular targets and pathways. For example, menthol, a this compound derivative, exerts its effects by binding to the Cold and Menthol Receptor 1 and the κ-Opioid Receptor, leading to its cooling and analgesic effects . The strong odor and chemical composition of this compound-3,8-diol act as a deterrent to insects, making it an effective insect repellent .
Comparison with Similar Compounds
p-Menthane is part of a group of monoterpenoids that include compounds such as menthol, carvone, pulegone, and limonene . These compounds share a similar this compound skeleton but differ in their functional groups and stereochemistry, which result in distinct chemical and biological properties. For instance:
Menthol: Known for its cooling sensation and used in medicinal applications.
Carvone: Used in flavoring and fragrance industries for its distinct aroma.
Pulegone: Utilized in the production of insect repellents and as a flavoring agent.
Limonene: Widely used as a solvent and in the production of cleaning agents.
This compound’s uniqueness lies in its versatility as a precursor for various derivatives and its applications across multiple fields, from green chemistry to pharmaceuticals .
Properties
IUPAC Name |
1-methyl-4-propan-2-ylcyclohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20/c1-8(2)10-6-4-9(3)5-7-10/h8-10H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFJYNSNXFXLKNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20 |
Source
|
| Record name | P-MENTHANE | |
| Source | CAMEO Chemicals | |
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DSSTOX Substance ID |
DTXSID9025530, DTXSID30884219, DTXSID50883709 |
Source
|
| Record name | 1-Isopropyl-4-methylcyclohexane | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, cis- | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, trans- | |
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Molecular Weight |
140.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
P-menthane is a clear liquid. (NTP, 1992), Liquid, Clear liquid; [CAMEO] Nearly colorless liquid with a pine-like odor; [MSDSonline] |
Source
|
| Record name | P-MENTHANE | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, trans- | |
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| Record name | Cyclohexane, 1-methyl-4-(1-methylethyl)-, cis- | |
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| Record name | 1-Isopropyl-4-methylcyclohexane | |
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Boiling Point |
170.9 °C AT 725 MM HG, 170.00 to 171.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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| Record name | p-Menthane | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), INSOL IN WATER; SOL IN BENZENE, PETROLEUM ETHER; VERY SOL IN ALCOHOL, ETHER, 0.00028 mg/mL at 25 °C |
Source
|
| Record name | P-MENTHANE | |
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| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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| Record name | p-Menthane | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0031455 | |
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Density |
0.8039 AT 20 °C/4 °C |
Source
|
| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5328 | |
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Vapor Pressure |
2.69 [mmHg] |
Source
|
| Record name | 1-Isopropyl-4-methylcyclohexane | |
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CAS No. |
99-82-1, 1329-99-3, 1678-82-6, 6069-98-3, 34448-33-4 |
Source
|
| Record name | P-MENTHANE | |
| Source | CAMEO Chemicals | |
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| Record name | 1-Isopropyl-4-methylcyclohexane | |
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| Record name | 1-Isopropyl-4-methylcyclohexane | |
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| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
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Melting Point |
-89.84 °C, -87.6 °C |
Source
|
| Record name | 1-ISOPROPYL-4-METHYLCYCLOHEXANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
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| Record name | p-Menthane | |
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Synthesis routes and methods
Procedure details
The hydrogenation of the crude piperitenone is expediently carried out at temperatures at which as much d,l-menthol as possible is present in the menthol isomer mixture and no splitting off of water to form p-menthane takes place. Temperatures of 100° to 260°C, especially of 160° to 220°C, have proved advantageous.
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
p-Menthane
Reactant of Route 2
p-Menthane
Reactant of Route 3
p-Menthane
Reactant of Route 4
p-Menthane
Reactant of Route 5
p-Menthane
Reactant of Route 6
p-Menthane
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